Cas no 1806815-75-7 (3-Amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine)

• Product Name: 3-Amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine
• CAS No: 1806815-75-7
• MF: C₇H₄ClF₂N₃
• MW: 203.576566696167
• CID: 4852108
• Update Time: 2025-10-31

3-Amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF2N3/c8-6-5(12)4(7(9)10)3(1-11)2-13-6/h2,7H,12H2
• InChI Key： UQYAWPHICBNCSN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)F)C(C#N)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine

Introduction to 3-Amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine (CAS No. 1806815-75-7)

3-Amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine, identified by the CAS number 1806815-75-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including its amino, chloro, cyano, and difluoromethyl substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The synthesis and application of 3-amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine have been explored in several cutting-edge research studies. One notable area of interest is its role as a key intermediate in the development of novel pharmaceutical agents. The presence of multiple reactive sites on the pyridine ring allows for further functionalization, making it a valuable building block for drug discovery programs. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity and selectivity towards target enzymes and receptors.

In recent years, there has been a growing emphasis on the development of fluorinated compounds due to their improved metabolic stability and bioavailability. The difluoromethyl group in 3-amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine is particularly noteworthy, as it has been shown to enhance the pharmacokinetic properties of drug candidates. Studies have demonstrated that incorporating difluoromethyl groups can lead to increased lipophilicity and resistance to enzymatic degradation, thereby prolonging the half-life of therapeutic agents.

The cyano and chloro substituents in the molecule also play crucial roles in modulating its reactivity. The cyano group can serve as a nucleophile or participate in condensation reactions, while the chloro group can undergo substitution or elimination reactions under appropriate conditions. These functional handles have been exploited by chemists to introduce additional molecular diversity during synthetic pathways. For instance, palladium-catalyzed cross-coupling reactions have been utilized to incorporate aryl or vinyl moieties onto the pyridine core, expanding the compound’s potential applications.

Another area where 3-amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine has shown promise is in agrochemical research. Pyridine derivatives are well-documented for their efficacy as pesticides, herbicides, and fungicides. The structural motifs present in this compound make it a candidate for developing next-generation crop protection agents that are more effective against resistant strains of pests while maintaining environmental safety. Recent studies have highlighted its potential as a precursor for systemic insecticides that exhibit low toxicity to non-target organisms.

The pharmaceutical industry has also been exploring the therapeutic potential of 3-amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine beyond its role as an intermediate. Preliminary investigations suggest that derivatives of this compound may exhibit anti-inflammatory, antiviral, or anticancer properties. The ability to fine-tune its structure through medicinal chemistry approaches offers a pathway to develop targeted therapies with improved efficacy and reduced side effects. Collaborative efforts between academia and industry are underway to screen libraries of pyridine-based compounds for novel pharmacological activities.

In terms of synthetic methodologies, researchers have developed efficient protocols for the preparation of 3-amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine that minimize waste and maximize yield. Green chemistry principles have been integrated into these processes, emphasizing sustainable practices such as solvent recovery and catalytic recycling. Advances in flow chemistry have further enhanced the scalability of its synthesis, making it more feasible for industrial production. These innovations align with global efforts to reduce the environmental impact of chemical manufacturing.

The spectroscopic and analytical characterization of 3-amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine has been thoroughly investigated using modern techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies provide critical insights into its molecular structure and dynamics, which are essential for understanding its reactivity and function. High-resolution NMR spectroscopy has revealed detailed information about proton environments and connectivity within the molecule, while single-crystal X-ray diffraction has confirmed its solid-state geometry.

Future directions in the study of 3-amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine include exploring its role in material science applications beyond pharmaceuticals and agrochemicals. Pyridine derivatives are known for their ability to form coordination complexes with metals, making them useful in catalysis and sensor technology. The unique electronic properties imparted by the fluorinated substituents could be exploited to develop advanced materials with applications in optoelectronics or energy storage.

In conclusion, 3-amino-2-chloro-5-cyano-4-(difluoromethyl)pyridine (CAS No. 1806815-75-7) is a versatile compound with significant potential across multiple scientific disciplines. Its structural complexity and functional diversity make it a valuable asset in drug discovery, agrochemical development, and material science research. Continued investigation into its properties and applications will undoubtedly lead to new breakthroughs that benefit society on both a health and environmental level.